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Compound of Interest

Compound Name:
1-(4-Ethoxy-3-

methoxyphenyl)propan-2-one

Cat. No.: B11925002

Get Quote

Structural Elucidation, Scalable Synthesis Protocols, and Pharmacological Applications

As a Senior Application Scientist in synthetic organic chemistry, I have designed this

whitepaper to provide researchers and drug development professionals with an authoritative,

field-proven guide to 1-(4-ethoxy-3-methoxyphenyl)propan-2-one. This document

synthesizes nomenclature breakdown, causality-driven synthetic methodologies, and

downstream pharmacological utility, ensuring that every protocol serves as a self-validating

system for laboratory execution.

Introduction & IUPAC Nomenclature Breakdown
The compound 1-(4-ethoxy-3-methoxyphenyl)propan-2-one (CAS: 126278-69-1) belongs to

the substituted phenylacetone (P2P) family. It serves as a critical synthetic intermediate in the

development of monoamine oxidase inhibitors (MAOIs), substituted amphetamines, and novel

receptor-binding ligands[1].

Understanding its IUPAC nomenclature is essential for predicting its chemical behavior and

designing synthetic routes:
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"propan-2-one": Defines the aliphatic core—a three-carbon chain with a ketone carbonyl at

the C2 position. This beta-ketone structure is highly reactive toward reductive amination.

"1-": Indicates that the aromatic substituent is attached to the C1 carbon of the propanone

chain, forming a benzylic methylene bridge.

"(4-Ethoxy-3-methoxyphenyl)": The aromatic ring features an ethoxy ether at the para (4)

position and a methoxy ether at the meta (3) position. This specific electron-donating

substitution pattern significantly influences the molecule's binding affinity in neurological

target sites.

Table 1: Physicochemical Specifications
Property Value

IUPAC Name 1-(4-ethoxy-3-methoxyphenyl)propan-2-one

CAS Registry Number 126278-69-1

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Structural Class Substituted Phenylacetone / Aryl Ketone

Precursor Material
4-Ethoxy-3-methoxybenzaldehyde (CAS: 120-

25-2)[2]

Causality-Driven Synthesis Methodologies
Synthesizing substituted phenylacetones typically forces a choice between Wacker oxidation of

an allylbenzene and the Henry reaction followed by reduction.

The Causality of Choice: Wacker oxidation of 4-ethoxy-3-methoxyallylbenzene often yields a

mixture of regioisomers and requires expensive palladium catalysts. In contrast, the Henry

Reaction (Nitroaldol Condensation) followed by chemoselective reduction is highly

regioselective, scalable, and utilizes inexpensive, readily available starting materials like 4-

ethoxy-3-methoxybenzaldehyde and nitroethane[1][2].

Protocol 1: Henry Reaction to Nitrostyrene Intermediate
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Objective: Synthesize 1-(4-ethoxy-3-methoxyphenyl)-2-nitropropene.

Reagent Assembly: In a round-bottom flask, combine 1.0 molar equivalent of 4-ethoxy-3-

methoxybenzaldehyde[2] with 1.2 equivalents of nitroethane.

Catalyst Addition: Add 0.2 equivalents of anhydrous ammonium acetate. Causality: A weak

base is chosen because strong bases (e.g., NaOH) would trigger competing Nef reactions or

polymerize the aldehyde.

Solvent & Heating: Dissolve the mixture in glacial acetic acid (serving as both solvent and

acidic buffer to drive dehydration). Reflux gently at 90°C for 4–6 hours.

Self-Validating Check: The protocol validates itself visually. The initial pale yellow solution will

transition to a deep, vibrant red/orange as the highly conjugated nitrostyrene system forms.

Isolation: Remove from heat and add cold distilled water dropwise until turbidity appears.

Allow to cool to 0°C. Bright yellow crystals of the nitrostyrene will spontaneously precipitate,

confirming successful dehydration. Filter and wash with cold methanol.

Protocol 2: Chemoselective Reduction to Ketone
Objective: Reduce the nitrostyrene directly to the target P2P without over-reducing to the

amine.

System Setup: We employ a classical Iron/HCl reduction system, though modern pH-

dependent Iridium-catalyzed methods are also viable[3][4]. Suspend 3.0 equivalents of fine

iron powder in water and heat to 90°C.

Acidification: Add a catalytic amount of concentrated HCl (approx. 0.06 equivalents per mole

of nitroalkene)[4]. Causality: The acidic environment is critical; it facilitates the hydrolysis of

the intermediate oxime/imine directly into the ketone, preventing the formation of the fully

reduced amine.

Addition: Slowly add the nitrostyrene intermediate dissolved in a minimal amount of glacial

acetic acid or methanol.
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Self-Validating Check: The reaction is highly exothermic. The consumption of the bright

yellow starting material and the separation of a dense, pale organic oil (the ketone) at the

bottom of the flask provides immediate visual confirmation of success.

Workup: Cool the mixture, extract with ethyl acetate, wash with saturated NaHCO₃, and dry

over anhydrous Na₂SO₄. Evaporate the solvent to yield 1-(4-ethoxy-3-
methoxyphenyl)propan-2-one.

4-Ethoxy-3-methoxybenzaldehyde
(CAS: 120-25-2)

Henry Reaction
(Nitroethane, NH4OAc, Heat)

1-(4-Ethoxy-3-methoxyphenyl)
-2-nitropropene

Chemoselective Reduction
(Fe/HCl or Ir-Catalyst, H2O)

1-(4-Ethoxy-3-methoxyphenyl)
propan-2-one

(CAS: 126278-69-1)

Click to download full resolution via product page

Figure 1: Stepwise synthetic workflow for 1-(4-ethoxy-3-methoxyphenyl)propan-2-one.
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Analytical Characterization
To ensure the integrity of the synthesized 1-(4-ethoxy-3-methoxyphenyl)propan-2-one,

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard. The presence of the

ketone is easily validated by a 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain on a TLC plate,

which will immediately form a yellow/orange precipitate.

Table 2: Diagnostic ¹H NMR Signals (Theoretical, 400
MHz, CDCl₃)

Chemical Shift
(ppm)

Multiplicity Integration
Structural
Assignment

1.45 Triplet (t) 3H
-OCH₂CH₃ (Ethoxy

methyl protons)

2.15 Singlet (s) 3H
-C(=O)CH₃ (Aliphatic

ketone methyl)

3.62 Singlet (s) 2H

Ar-CH₂-C(=O)

(Benzylic methylene

protons)

3.88 Singlet (s) 3H
-OCH₃ (Methoxy

protons)

4.10 Quartet (q) 2H
-OCH₂CH₃ (Ethoxy

methylene protons)

6.70 - 6.85 Multiplet (m) 3H
Aromatic protons (Ar-

H)

Pharmacological & Research Applications
In drug development, 1-(4-ethoxy-3-methoxyphenyl)propan-2-one is rarely the final active

pharmaceutical ingredient (API). Instead, it acts as a highly efficient precursor for reductive

amination workflows[1].

By reacting this ketone with various amine sources (e.g., ammonia, methylamine, or

ethylamine) in the presence of a reducing agent like sodium cyanoborohydride (NaBH₃CN),
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researchers can generate a library of substituted amphetamine derivatives. These derivatives

are heavily utilized in neurochemical research to map the binding affinities of monoamine

transporters (SERT, DAT, NET) and to study the structural-activity relationships (SAR) of

monoamine oxidase (MAO) inhibition[1].

1-(4-Ethoxy-3-methoxyphenyl)
propan-2-one

Reductive Amination
(Amine source, NaBH3CN)

Substituted Amphetamine
Derivative

Monoamine Transporters
(SERT, DAT, NET)

 Receptor Binding

Monoamine Oxidase (MAO)
Inhibition

 Enzyme Inhibition
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Figure 2: Downstream pharmacological application and receptor interaction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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